Cas no 104777-39-1 (2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one)

• Product Name: 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one
• CAS No: 104777-39-1
• MF: C₁₂H₁₀BrNO₂
• MW: 280.117302417755
• MDL: MFCD00173902
• CID: 135543
• PubChem ID: 329762031
• Update Time: 2025-05-26

2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-bromo-1-(5-methyl-3-phenyl-4-isoxazolyl)-
• 2-bromo-1-(5-methyl-3-phenyl-1,2-oxazol-4-yl)ethanone
• 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one
• 2-Bromo-1-(5-methyl-3-phenyl-isoxazol-4-yl)-ethanone
• 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethanone
• 4-BROMOACETYL-5-METHYL-3-PHENYLISOXAZOLE
• 2-bromo-1-(5-methyl-3-phenyl-1,2-oxazol-4-yl)ethan-1-one
• 2-bromo-1-(5-methyl-3-phenylisoxazol-4-yl)-ethanone
• 4-(bromoacetyl)-5-methyl-3-phenylisoxazole
• Ethanone,2-bromo-1-(5-methyl-3-phenyl-4-isoxazolyl)
• BUTTPARK 43\57-07
• 4-(BROMOACETYL)-5-METHYL-3-PHENYLISOXASOLE
• 2-BROMO-1-(5-METHYL-3-PHENYLISOXAZOLE-4-YL)ETHAN-1-ONE
• 2-Bromo-1-(5-methyl-3-phenylisoxazole-4-yl)ethane-1-one
• 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole 97%
• AKOS015912103
• QKOOGOQWNSWJFQ-UHFFFAOYSA-N
• 2-bromo-1-(5-methyl-3-phenyl-4-isoxazolyl)ethanone
• 2-bromo-1-(5-methyl-3-phenyl-isoxazol-4-yl)ethanone
• SCHEMBL1260319
• FT-0611352
• 4-(Bromoacetyl)-5-methyl-3-phenylisoxazole, 97%
• MFCD00173902
• AS-8864
• 104777-39-1
• CS-0313753
• W-204536
• DTXSID00370775
• A801056
• G78034

• MDL： MFCD00173902
• Inchi： 1S/C12H10BrNO2/c1-8-11(10(15)7-13)12(14-16-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： QKOOGOQWNSWJFQ-UHFFFAOYSA-N
• SMILES： BrCC(C1=C(C)ON=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 278.98900
• Monoisotopic Mass: 278.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9

Experimental Properties

• Density: 1.461
• Melting Point: 46-50 °C
• Boiling Point: 402.5°Cat760mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.58
• PSA: 43.10000
• LogP: 3.22760

2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one

Recent Advances in the Study of 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one (CAS: 104777-39-1)

2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one (CAS: 104777-39-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its isoxazole core and bromoethyl ketone moiety, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

One of the key areas of interest regarding 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one is its role as a building block in the synthesis of heterocyclic compounds. The isoxazole ring, a prominent feature of this molecule, is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Researchers have leveraged the reactivity of the bromoethyl ketone group to introduce additional functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has led to the identification of several lead compounds with promising biological activities.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one as a precursor for the development of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory effects against specific kinases involved in cancer progression. The researchers employed molecular docking and kinetic assays to elucidate the binding interactions and mechanism of action, providing valuable insights for further optimization of these inhibitors.

Another significant application of 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one lies in its use as a photoaffinity labeling probe. Photoaffinity labeling is a powerful technique for identifying and characterizing protein-ligand interactions, and the bromoethyl ketone moiety of this compound can be activated under UV light to form covalent bonds with nearby amino acid residues. This property has been exploited in proteomics studies to map the binding sites of small molecules on target proteins, facilitating the discovery of new drug targets and the understanding of molecular mechanisms.

Despite its promising applications, the synthesis and handling of 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one present certain challenges. The compound's reactivity and sensitivity to light and moisture necessitate careful control of reaction conditions. Recent advancements in synthetic methodologies, such as the use of flow chemistry and microwave-assisted synthesis, have improved the efficiency and yield of its production. These innovations have made the compound more accessible for research and development purposes.

In conclusion, 2-Bromo-1-(5-methyl-3-phenylisoxazol-4-yl)ethan-1-one (CAS: 104777-39-1) represents a valuable tool in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its potential in drug discovery continue to drive research efforts in this area. Future studies are expected to further explore its applications, particularly in the development of targeted therapies and the elucidation of biological pathways. As the field advances, this compound is likely to remain a focal point for innovative research and therapeutic development.